Cas no 114430-17-0 (2-Propen-1-ol,3-(4-butoxyphenyl)-2-nitro-, acetate (ester) (9CI))

• Product Name: 2-Propen-1-ol,3-(4-butoxyphenyl)-2-nitro-, acetate (ester) (9CI)
• CAS No: 114430-17-0
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 229393
• PubChem ID: 6443290
• Update Time: 2025-04-19

2-Propen-1-ol,3-(4-butoxyphenyl)-2-nitro-, acetate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol,3-(4-butoxyphenyl)-2-nitro-, acetate (ester) (9CI)
• [(Z)-3-(4-butoxyphenyl)-2-nitroprop-2-enyl] acetate
• 3-(4-Butoxyphenyl)-2-nitroprop-2-enyl] acetate
• 114430-17-0

• Inchi： 1S/C15H19NO5/c1-3-4-9-20-15-7-5-13(6-8-15)10-14(16(18)19)11-21-12(2)17/h5-8,10H,3-4,9,11H2,1-2H3/b14-10-
• InChI Key： XCEIUPFAMMBINZ-UVTDQMKNSA-N
• SMILES： O(C1C=CC(/C=C(/COC(C)=O)\[N+](=O)[O-])=CC=1)CCCC

Computed Properties

• Exact Mass: 293.12637
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67